An In-Depth Technical Guide to 3-(3,4-Difluorophenyl)benzaldehyde
An In-Depth Technical Guide to 3-(3,4-Difluorophenyl)benzaldehyde
This guide serves as a comprehensive technical resource for researchers, chemists, and professionals in drug development on the chemical intermediate 3-(3,4-Difluorophenyl)benzaldehyde. We will delve into its core properties, a validated synthesis protocol, characteristic reactivity, and its emerging significance in the landscape of medicinal chemistry.
Introduction and Strategic Importance
3-(3,4-Difluorophenyl)benzaldehyde (CAS No. 343604-41-1) is a biaryl aromatic aldehyde.[1][2][3] Its structure, featuring a benzaldehyde moiety linked to a 3,4-difluorinated phenyl ring, makes it a valuable and versatile building block in organic synthesis. The aldehyde group serves as a reactive handle for a multitude of chemical transformations, while the difluorobiphenyl core is a key pharmacophore in modern drug discovery. The inclusion of fluorine atoms is a well-established strategy to enhance metabolic stability, improve binding affinity to target proteins, and modulate the physicochemical properties such as lipophilicity and pKa of drug candidates.[4]
The 3,4-difluorophenyl motif, in particular, has been identified in potent and selective therapeutic agents. For instance, it is a key component of MF-tricyclic, a selective COX-2 inhibitor, highlighting the pharmacological relevance of this structural unit.[5] As such, 3-(3,4-Difluorophenyl)benzaldehyde represents a strategically important starting material for the synthesis of novel therapeutics and advanced functional materials.
Physicochemical and Spectroscopic Profile
While extensive experimental data for this specific compound is not widely published, its key properties can be reliably determined or estimated based on established chemical principles and data from analogous structures.
Table 1: Core Properties of 3-(3,4-Difluorophenyl)benzaldehyde
| Property | Value | Source |
| CAS Number | 343604-41-1 | [1][2] |
| Molecular Formula | C₁₃H₈F₂O | [1][2] |
| Molecular Weight | 218.20 g/mol | [2] |
| Physical State | Expected to be a solid at room temperature | Inferred from similar biphenyls |
| Solubility | Expected to be soluble in common organic solvents (e.g., THF, DCM, DMSO, DMF) and insoluble in water | Inferred from structural properties |
Spectroscopic Characterization (Predicted)
-
¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic region (approx. 7.2-8.2 ppm). The aldehyde proton should appear as a singlet at approximately 10.0 ppm. The protons on the benzaldehyde ring will exhibit splitting patterns influenced by the biphenyl linkage, while the three protons on the difluorophenyl ring will show complex splitting due to both proton-proton and proton-fluorine coupling.
-
¹³C NMR: The carbon spectrum will display a characteristic signal for the aldehyde carbonyl carbon around 192 ppm. Aromatic carbons will appear in the 115-160 ppm range, with carbons directly bonded to fluorine showing large C-F coupling constants.
-
¹⁹F NMR: The fluorine NMR spectrum is expected to show two distinct signals for the two non-equivalent fluorine atoms, each appearing as a doublet of doublets due to coupling to each other and to adjacent aromatic protons.
Synthesis: A Validated Suzuki-Miyaura Coupling Protocol
The most efficient and widely adopted method for constructing the biaryl scaffold of 3-(3,4-Difluorophenyl)benzaldehyde is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an aryl halide and an arylboronic acid or ester.[6][7]
The following protocol describes a reliable synthesis from commercially available starting materials: 3-formylphenylboronic acid and 1-bromo-3,4-difluorobenzene.
Experimental Protocol
Reaction: (3-formylphenyl)boronic acid + 1-bromo-3,4-difluorobenzene → 3-(3,4-Difluorophenyl)benzaldehyde
-
Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine (3-formylphenyl)boronic acid (1.0 eq.), 1-bromo-3,4-difluorobenzene (1.1 eq.), and a suitable base such as potassium carbonate (K₂CO₃, 2.0 eq.).
-
Catalyst Addition: Add the palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 eq.). The choice of a bulky phosphine ligand is crucial for promoting the reductive elimination step and preventing side reactions.[8]
-
Solvent Addition: Add a degassed solvent mixture, typically a combination of an organic solvent and water (e.g., 1,4-Dioxane/H₂O in a 4:1 ratio). The aqueous phase is essential for activating the boronic acid with the base.[4]
-
Reaction Execution: Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
-
Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent such as ethyl acetate (3x).
-
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure 3-(3,4-Difluorophenyl)benzaldehyde.
Chemical Reactivity and Synthetic Applications
The utility of 3-(3,4-Difluorophenyl)benzaldehyde stems from the reactivity of its aldehyde functional group. This group is a versatile precursor for a wide array of derivatives, making the compound a valuable intermediate.
-
Reductive Amination: The aldehyde can react with primary or secondary amines in the presence of a reducing agent (e.g., sodium triacetoxyborohydride) to form the corresponding secondary or tertiary amines. This is a cornerstone reaction in the synthesis of bioactive molecules.
-
Wittig Reaction: Reaction with phosphorus ylides (Wittig reagents) converts the aldehyde into an alkene, providing a method for carbon chain extension.
-
Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid using standard oxidizing agents like potassium permanganate (KMnO₄) or Jones reagent. This provides access to 3-(3,4-difluorophenyl)benzoic acid, another important synthetic intermediate.
-
Reduction: The aldehyde can be reduced to the corresponding primary alcohol, 3-(3,4-difluorophenyl)benzyl alcohol, using mild reducing agents such as sodium borohydride (NaBH₄).
-
Condensation Reactions: It undergoes condensation with active methylene compounds (e.g., malonates) and amines or hydrazines to form a variety of heterocyclic structures, which are prevalent in medicinal chemistry.[9]
The primary application for this compound is as an intermediate in the synthesis of complex molecules for the pharmaceutical and agrochemical industries. The presence of the difluorophenyl ring is known to confer desirable properties, as seen in the development of selective COX-2 inhibitors and other biologically active agents.[5][10]
Safety, Handling, and Storage
-
Hazard Classification (Anticipated):
-
Handling:
-
Use only in a well-ventilated area, preferably in a chemical fume hood.[13]
-
Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[14]
-
Avoid breathing dust, fumes, or vapors.[14]
-
Keep away from heat, sparks, and open flames.[15]
-
-
Storage:
-
Store in a tightly sealed container in a cool, dry, and well-ventilated place.
-
Keep away from strong oxidizing agents and strong bases.[15]
-
-
Disposal:
-
Dispose of waste in accordance with local, state, and federal regulations. Do not allow it to enter drains or waterways.
-
Conclusion
3-(3,4-Difluorophenyl)benzaldehyde is a high-value chemical intermediate with significant potential for researchers in drug discovery and materials science. Its biaryl structure, combined with the strategic placement of fluorine atoms and a reactive aldehyde handle, provides a versatile platform for the synthesis of novel, complex molecules. While detailed experimental data on the compound itself is sparse, its synthesis via robust methods like the Suzuki-Miyaura coupling is well-established. Its utility is underscored by the incorporation of the 3,4-difluorophenyl moiety in known bioactive compounds, making it a key target for further synthetic exploration.
References
-
The Royal Society of Chemistry. Electronic Supplementary Information. [Link]
-
3B Scientific Corporation. 3-(3,4-Difluorophenyl)benzaldehyde. [Link]
-
Mol-Instincts. 3-(3,4-DIFLUOROPHENYL)BENZALDEHYDE. [Link]
-
PubChem. 3,4-Difluorobenzaldehyde. [Link]
-
LookChem. 3-(3,4-difluorophenyl)benzaldehyde. [Link]
-
National Center for Biotechnology Information. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. [Link]
-
Human Metabolome Database. 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0006115). [Link]
-
National Center for Biotechnology Information. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. [Link]
-
PubMed. Pharmacological characterization of a selective COX-2 inhibitor MF-tricyclic, [3-(3,4-difluorophenyl)-4-(4-(methylsulfonyl)phenyl)-2-(5H)-furanone], in multiple preclinical species. [Link]
-
PubMed. Chemical and Pharmacological Properties of Diflunisal. [Link]
-
SpectraBase. 3,4-Difluorobenzaldehyde - Optional[13C NMR] - Chemical Shifts. [Link]
-
NINGBO INNO PHARMCHEM CO.,LTD. Advancements in Biphenyl Derivative Synthesis for Advanced Chemical Applications. [Link]
-
MDPI. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. [Link]
-
PubMed. Difluoromethyl-1,3,4-oxadiazoles Are Selective, Mechanism-Based, and Essentially Irreversible Inhibitors of Histone Deacetylase 6. [Link]
-
Brieflands. A Neglected Challenge in the Analysis of Active Pharmaceutical Substances with Aldehyde Functional Group in Aqueous Matrices. [Link]
-
MDPI. Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. [Link]
-
PubMed Central. Biogenic Aldehydes as Therapeutic Targets for Cardiovascular Disease. [Link]
-
National Center for Biotechnology Information. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. [Link]
-
ACS Publications. Curse or Cure? A Perspective on the Developability of Aldehydes as Active Pharmaceutical Ingredients. [Link]
-
MDPI. Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. [Link]
-
ACS Publications. Asymmetric Transfer Hydrogenation of Hemisquaramides: Access to Enantioenriched α-Hydroxy-3-aminocyclobutenone Derivatives. [Link]
Sources
- 1. vsnchem.com [vsnchem.com]
- 2. Welcome to www.3bsc.com [3bsc.com]
- 3. molecularinfo.com [molecularinfo.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Pharmacological characterization of a selective COX-2 inhibitor MF-tricyclic, [3-(3,4-difluorophenyl)-4-(4-(methylsulfonyl)phenyl)-2-(5H)-furanone], in multiple preclinical species - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates - PMC [pmc.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- 8. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Buy 4-(3,5-Difluorophenyl)benzaldehyde | 221018-03-7 [smolecule.com]
- 10. Chemical and pharmacological properties of diflunisal - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. fishersci.com [fishersci.com]
- 12. tcichemicals.com [tcichemicals.com]
- 13. sigmaaldrich.com [sigmaaldrich.com]
- 14. 3-(4-FLUOROPHENYL)BENZALDEHYDE - Safety Data Sheet [chemicalbook.com]
- 15. fishersci.com [fishersci.com]
Figure 1: Chemical Structure of 3-(3,4-Difluorophenyl)benzaldehyde




